5-bromo-N,N-dimethyl-1H-indazol-3-amine

• CAS: 552331-32-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine

Introduction: The Significance of the Indazole Scaffold

The indazole ring system is a privileged scaffold in medicinal chemistry, serving as a cornerstone for a multitude of pharmacologically active agents. Its structural resemblance to indole allows it to act as a bioisostere, interacting with a wide array of biological targets. The specific compound, 5-bromo-N,N-dimethyl-1H-indazol-3-amine, is a valuable intermediate, providing multiple reaction handles for the construction of complex molecular architectures. The bromine atom at the 5-position is primed for metal-catalyzed cross-coupling reactions, while the dimethylamino group at the 3-position can influence solubility, basicity, and receptor-binding interactions. This guide provides an in-depth, field-proven pathway for the synthesis of this key building block, focusing on the causality behind experimental choices to ensure both high yield and purity.

Strategic Synthesis Pathway

The most logical and efficient synthesis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine is a two-step process. The first step involves the construction of the indazole core to form the precursor, 5-bromo-1H-indazol-3-amine. The second step is a classic reductive amination to install the two methyl groups on the 3-amino moiety.

Caption: Overall synthetic workflow for 5-bromo-N,N-dimethyl-1H-indazol-3-amine.

Part 1: Synthesis of 5-bromo-1H-indazol-3-amine

The foundational step is the cyclization reaction between an ortho-halobenzonitrile and hydrazine. The use of 5-bromo-2-fluorobenzonitrile is particularly advantageous. The fluorine atom is an excellent leaving group for nucleophilic aromatic substitution, activated by the electron-withdrawing nitrile group, facilitating the initial attack by hydrazine.

Mechanism of Indazole Formation

The reaction proceeds via a two-stage mechanism. First, one of the nitrogen atoms of hydrazine acts as a nucleophile, attacking the carbon bearing the fluorine atom on the benzonitrile ring. This results in the displacement of the fluoride ion. The second stage is an intramolecular cyclization, where the other nitrogen atom of the hydrazine moiety attacks the electrophilic carbon of the nitrile group, forming the five-membered pyrazole ring fused to the benzene ring, which after tautomerization yields the stable 1H-indazole product.

Detailed Experimental Protocol

Materials:

• 5-bromo-2-fluorobenzonitrile

• Hydrazine hydrate (99%)

• Ethanol (200 proof)

• Ethyl acetate

• Methanol

Procedure:

• To a solution of 5-bromo-2-fluorobenzonitrile (1.0 mmol) in ethanol (20 ml), add a significant excess of hydrazine hydrate (10.0 mmol).[1] The large excess of hydrazine ensures the reaction goes to completion and minimizes potential side reactions.

• The reaction mixture is heated in a sealed tube or a round-bottom flask equipped with a reflux condenser to approximately 95-100°C.[1] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.[1]

• Upon completion, the reaction mixture is cooled to room temperature and concentrated under reduced pressure to remove the excess hydrazine and ethanol.[1]

• The resulting residue is diluted with ethyl acetate and washed with water. The product may begin to precipitate at this stage.[1]

• If a precipitate forms in the separatory funnel, it should be collected by filtration. The ethyl acetate layer is then separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude solid obtained is triturated with methanol to afford the purified 5-bromo-1H-indazol-3-amine as a pale-yellow solid.[1] A yield of over 90% can be expected.[1]

Part 2: N,N-Dimethylation via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a highly efficient method for the N,N-dimethylation of primary amines. It utilizes an excess of formaldehyde and formic acid. Formaldehyde provides the methyl groups, and formic acid serves as the reducing agent. A key advantage of this reaction is that it self-terminates at the tertiary amine stage, preventing the formation of quaternary ammonium salts, which can occur with other alkylating agents like methyl iodide.[2]

Mechanism of N,N-Dimethylation

The reaction begins with the formation of an imine from the primary amine and formaldehyde. This imine is then protonated to form an iminium ion, which is the key electrophilic intermediate. Formic acid then acts as a hydride donor, reducing the iminium ion to a monomethylated amine. This process repeats a second time, with the now secondary amine reacting with another molecule of formaldehyde to form a new iminium ion, which is subsequently reduced by formic acid to yield the final N,N-dimethylated tertiary amine. The driving force for the reaction is the release of carbon dioxide from the formic acid upon hydride transfer.

Detailed Experimental Protocol

Materials:

• 5-bromo-1H-indazol-3-amine

• Formaldehyde (37% solution in water)

• Formic acid (88-98%)

• Sodium hydroxide solution (e.g., 2M)

• Ethyl acetate

• Brine (saturated NaCl solution)

Procedure:

• In a round-bottom flask, suspend 5-bromo-1H-indazol-3-amine (1.0 mmol) in an excess of formic acid (e.g., 5-10 mL).

• Add an excess of aqueous formaldehyde solution (approx. 2.5-3.0 mmol per methyl group). The reaction is typically exothermic.

• Heat the mixture to reflux (around 100°C) and maintain for 4-8 hours, monitoring the reaction progress by TLC.

• After cooling to room temperature, the reaction mixture is carefully basified with a sodium hydroxide solution to a pH > 10. This step should be performed in an ice bath as the neutralization is highly exothermic.

• The aqueous layer is then extracted three times with ethyl acetate.

• The combined organic layers are washed with water and then with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield 5-bromo-N,N-dimethyl-1H-indazol-3-amine.

Data Summary

Parameter	Step 1: Indazole Formation	Step 2: N,N-Dimethylation
Starting Material	5-bromo-2-fluorobenzonitrile	5-bromo-1H-indazol-3-amine
Key Reagents	Hydrazine Hydrate	Formaldehyde, Formic Acid
Solvent	Ethanol	None (Formic Acid acts as solvent)
Temperature	95-100°C	~100°C (Reflux)
Reaction Time	4-12 hours	4-8 hours
Typical Yield	>90%	Good to Excellent
Purification	Trituration/Recrystallization	Column Chromatography

Conclusion and Field Insights

This two-step synthesis pathway represents a robust, scalable, and efficient method for producing 5-bromo-N,N-dimethyl-1H-indazol-3-amine. The initial cyclization is a high-yield reaction driven by the favorable electronics of the starting material. The subsequent Eschweiler-Clarke methylation is a classic, reliable transformation that avoids common pitfalls of other alkylation methods, such as over-alkylation.[2] For researchers and drug development professionals, this guide provides a validated and mechanistically understood protocol to access a versatile chemical building block, enabling the rapid development of novel indazole-based compounds. Careful monitoring by TLC and appropriate purification techniques are crucial for obtaining the final product with high purity, ready for subsequent synthetic transformations.

References

• Ishaq, M., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molbank, 2023(3), M1678. Available at: [Link]

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solubility of 5-bromo-N,N-dimethyl-1H-indazol-3-amine in DMSO and ethanol

An In-depth Technical Guide to the Solubility of 5-bromo-N,N-dimethyl-1H-indazol-3-amine in DMSO and Ethanol

Abstract

Solubility is a critical physicochemical parameter in drug discovery and development, profoundly influencing a compound's bioavailability, formulation, and efficacy. This technical guide provides a comprehensive analysis of the solubility of 5-bromo-N,N-dimethyl-1H-indazol-3-amine, a heterocyclic compound of interest in medicinal chemistry, within two common laboratory solvents: dimethyl sulfoxide (DMSO) and ethanol. While specific experimental solubility data for this compound is not extensively published, this guide synthesizes foundational chemical principles, analyzes the properties of the solute and solvents, and provides a robust experimental framework for its determination. We delve into the molecular interactions governing solubility, offer expert predictions, and present a detailed, field-proven protocol for researchers to generate reliable solubility data. This document is intended for researchers, scientists, and drug development professionals seeking to understand and experimentally determine the solubility of novel chemical entities.

Introduction: The Critical Role of Solubility in Preclinical Research

In the landscape of drug development, the journey from a hit compound to a clinical candidate is fraught with challenges, many of which are rooted in the fundamental physicochemical properties of the molecule. Among these, aqueous and non-aqueous solubility stands as a primary gatekeeper of success. Poor solubility can lead to erratic absorption, low bioavailability, and difficulties in creating viable formulations for both in vitro and in vivo testing.[1][2]

5-bromo-N,N-dimethyl-1H-indazol-3-amine belongs to the indazole class of compounds, a scaffold frequently explored for its diverse biological activities, including kinase inhibition.[3] Understanding its behavior in common solvents like DMSO and ethanol is paramount for early-stage research. DMSO is the gold-standard for dissolving and storing compound libraries for high-throughput screening (HTS) due to its exceptional solvating power for a wide range of polar and nonpolar molecules.[1][4] Ethanol, a polar protic solvent, is often used in subsequent assays, preliminary formulation studies, and as a less aggressive solvent alternative.[5][6]

This guide will first deconstruct the key players—the solute and the solvents—at a molecular level. It will then establish the theoretical underpinnings of their interaction before providing a detailed, actionable protocol for the empirical determination of solubility.

Physicochemical Characterization of System Components

A molecule's solubility is not an intrinsic property but rather the result of a complex interplay between the solute and the solvent. A thorough understanding of each component is therefore essential.

The Solute: 5-bromo-N,N-dimethyl-1H-indazol-3-amine

This compound is a substituted indazole with key structural features that dictate its solubility profile.

• Structure: A bicyclic aromatic indazole core provides rigidity.

• Substituents:

  • A bromine atom at position 5 increases molecular weight and hydrophobicity.

  • An N,N-dimethylamine group at position 3 is a polar, tertiary amine. Crucially, this group can act as a hydrogen bond acceptor via the lone pair on the nitrogen atom, but it lacks a proton to act as a hydrogen bond donor.

• Key Properties: The fundamental properties of the target compound are summarized in Table 1.

Property	Value	Source
Molecular Formula	C₉H₁₀BrN₃	[7]
Molecular Weight	240.10 g/mol	[7]
Appearance	Solid (predicted/typical for class)	[8]
CAS Number	552331-32-5	[7]

Table 1: Physicochemical Properties of the Solute.

The Solvents: A Tale of Two Polar Molecules

DMSO and ethanol are both classified as polar solvents, yet their distinct molecular characteristics lead to vastly different solvating capabilities.

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent. Its polarity originates from the highly polar sulfur-oxygen double bond. Lacking acidic protons, it cannot act as a hydrogen bond donor but is an excellent hydrogen bond acceptor. Its versatile nature allows it to dissolve a vast array of compounds, making it a "universal solvent" in many research contexts.[2][4]

• Ethanol (EtOH): A polar protic solvent. Its polarity stems from the hydroxyl (-OH) group, which can act as both a hydrogen bond donor and acceptor.[9] This ability to form hydrogen bonds is a key determinant of its solvent properties.[10] Ethanol is also amphiphilic, possessing a polar hydroxyl head and a nonpolar ethyl tail, allowing it to dissolve a range of substances.[5][6]

A direct comparison of their properties is essential for predicting solubility.

Property	Dimethyl Sulfoxide (DMSO)	Ethanol (EtOH)	Source
Type	Polar Aprotic	Polar Protic	[4][9]
Boiling Point	189 °C	78.37 °C	[2][11]
Dielectric Constant (20°C)	47.2	24.5	N/A
Key Interactions	Strong Dipole-Dipole, H-Bond Acceptor	H-Bond Donor & Acceptor, Dipole-Dipole	[2][9]

Table 2: Comparative Properties of DMSO and Ethanol.

Theoretical Principles & Solubility Prediction

The adage "like dissolves like" provides a foundational but simplified view of solubility. The process is governed by the thermodynamics of breaking solute-solute and solvent-solvent interactions to form new, more favorable solute-solvent interactions.

Expected Molecular Interactions

The diagram below illustrates the potential intermolecular forces between 5-bromo-N,N-dimethyl-1H-indazol-3-amine and the two solvents.

Caption: Predicted intermolecular forces governing solubility.

• In DMSO: The strong dipole of DMSO's S=O bond can effectively interact with the polar regions of the indazole amine, particularly the dimethylamine group and the indazole ring nitrogens. This is expected to be a strong and favorable interaction, leading to high solubility.

• In Ethanol: Ethanol can engage in dipole-dipole interactions. Furthermore, its hydroxyl group can donate a hydrogen bond to the nitrogen atoms of the solute. However, the solute cannot reciprocate as an H-bond donor. While solubility is expected, it may be less pronounced than in DMSO. The parent compound, 5-bromo-1H-indazol-3-amine, which has H-bond donating NH groups, is known to be recrystallized from ethanol, suggesting its solubility is significantly temperature-dependent and likely higher than the N,N-dimethylated version.[12]

Expert Prediction

Based on the analysis of molecular structures and intermolecular forces, we predict the following solubility hierarchy:

High Solubility: DMSO > Ethanol :Moderate/Good Solubility

The compound is anticipated to be freely soluble in DMSO at concentrations typically used for HTS stock solutions (e.g., 10-20 mM). Its solubility in ethanol is predicted to be sufficient for many applications but likely lower than in DMSO.

Experimental Protocol: The Shake-Flask Method for Solubility Determination

To move from prediction to empirical data, a standardized and reproducible method is required. The equilibrium shake-flask method is a gold standard for determining thermodynamic solubility.[13] This protocol is designed to be a self-validating system, ensuring accuracy and reliability.

Materials and Equipment

• 5-bromo-N,N-dimethyl-1H-indazol-3-amine (solid)

• Anhydrous DMSO (≥99.9%)

• Anhydrous Ethanol (≥99.5%)

• Analytical balance (±0.01 mg)

• 2 mL glass vials with PTFE-lined caps

• Orbital shaker or rotator with temperature control

• Calibrated positive displacement micropipettes

• Syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and appropriate mobile phase solvents

Step-by-Step Methodology

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A Comprehensive Technical Review of 5-Bromo-1H-indazol-3-amine Derivatives in Modern Drug Discovery

Abstract: The 1H-indazol-3-amine scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous clinically approved therapeutics. Among its variants, 5-bromo-1H-indazol-3-amine has emerged as a particularly valuable and versatile building block. The strategic placement of a bromine atom at the C5-position and an amine at the C3-position provides orthogonal chemical handles for systematic structural modification. This guide provides an in-depth review of the synthesis, derivatization strategies, and burgeoning therapeutic applications of 5-bromo-1H-indazol-3-amine derivatives. We will explore key synthetic protocols, delve into the structure-activity relationships that drive potency and selectivity—particularly in kinase inhibition—and present a forward-looking perspective on the potential of this chemical scaffold. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful intermediate in their discovery programs.

The Privileged Status of the Indazole Nucleus in Medicinal Chemistry

Nitrogen-containing heterocyclic compounds are foundational to the development of novel therapeutics, with the indazole ring system being a principal component in many successful drugs.[1] This bicyclic structure, comprising a fused benzene and pyrazole ring, is a bio-isostere for purines and other key biological motifs, allowing it to interact with a wide array of biological targets.[2]

The therapeutic relevance of the indazole core is well-established, with at least 43 indazole-based drugs in clinical use or trials.[1][3] Notable examples include:

• Pazopanib & Axitinib: Multi-kinase inhibitors used in oncology that target Vascular Endothelial Growth Factor Receptors (VEGFR).[1]

• Niraparib: A potent Poly (ADP-ribose) polymerase (PARP) inhibitor for the treatment of ovarian cancer.[1]

• Entrectinib: An inhibitor of anaplastic lymphoma kinase (ALK), crucial in treating specific types of lung cancer.[1]

The 1H-indazole-3-amine substructure is particularly significant, as it has been identified as a highly effective "hinge-binding" fragment, capable of forming critical hydrogen bonds with the hinge region of many protein kinases.[1] This property is expertly exploited in drugs like Linifanib.[1] The 5-bromo-1H-indazol-3-amine intermediate capitalizes on this proven scaffold, offering a reactive bromine atom that serves as a versatile anchor point for introducing molecular diversity through modern cross-coupling chemistry.

Synthesis of the Core Intermediate: 5-Bromo-1H-indazol-3-amine

The accessibility of a key starting material is paramount for its widespread use in drug discovery campaigns. 5-Bromo-1H-indazol-3-amine can be synthesized efficiently and in high yield, making it an attractive starting point. The most common and robust method begins with 5-bromo-2-fluorobenzonitrile.

The underlying mechanism involves a nucleophilic aromatic substitution (SNAr) of the highly activated fluorine atom by hydrazine, followed by an intramolecular cyclization onto the nitrile group to form the 3-aminoindazole ring system. The fluorine atom, being highly electronegative, activates the C2 position for nucleophilic attack, while the nitrile group is a perfect electrophile for the terminal nitrogen of the hydrazine to close the ring.

Caption: Synthetic workflow for 5-Bromo-1H-indazol-3-amine.

Experimental Protocol: Synthesis of 5-Bromo-1H-indazol-3-amine

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 5-bromo-2-fluorobenzonitrile (1.0 eq).[1][4]

• Reagent Addition: Add hydrazine hydrate (approximately 50-200 eq) directly to the starting material.[4] The large excess of hydrazine often serves as the solvent as well. Alternatively, ethanol can be used as a co-solvent.[4]

• Heating: Heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring.[1][4] The reaction is typically very rapid and can be complete in as little as 20 minutes.[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Workup: After cooling to room temperature, the excess hydrazine is carefully removed under reduced pressure.[4] The resulting solid residue is then triturated with a suitable solvent such as methanol or water, or partitioned between ethyl acetate and water.[5]

• Isolation: The solid product is collected by vacuum filtration, washed with a cold solvent (e.g., water or methanol), and dried under vacuum to yield 5-bromo-1H-indazol-3-amine as a solid with high purity and yield (often >95%).[4]

Key Derivatization Strategies and Methodologies

The strategic functionalization of 5-bromo-1H-indazol-3-amine allows for a systematic exploration of chemical space to optimize pharmacological properties. The two primary sites for modification are the C5-bromo position and the C3-amino group.

Caption: Primary derivatization pathways for the core scaffold.

C5-Position Modification via Palladium-Catalyzed Cross-Coupling

The C5-bromo group is an ideal handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1] This strategy allows for the introduction of a vast array of aryl and heteroaryl moieties.

Causality: The choice of the C5-substituent is critical for modulating the compound's properties. This group often extends into solvent-exposed regions or specific sub-pockets of a target protein, influencing potency, selectivity, and pharmacokinetic parameters such as solubility and metabolic stability.

Representative Protocol: Suzuki Coupling

• Reaction Setup: In an inert atmosphere (e.g., under Nitrogen or Argon), combine 5-bromo-1H-indazol-3-amine (1.0 eq), the desired aryl/heteroaryl boronic acid or ester (1.1-1.5 eq), a palladium catalyst such as Pd(dppf)Cl₂ (0.02-0.10 eq), and a base like Cs₂CO₃ or K₂CO₃ (2.0-3.0 eq).[1]

• Solvent: Add a degassed solvent system, typically a mixture of an organic solvent and water, such as 1,4-dioxane/H₂O (e.g., 4:1 v/v).[1]

• Heating: Heat the mixture to 80-100 °C and stir until the reaction is complete, as monitored by LC-MS.[1]

• Workup: Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the desired 5-substituted-1H-indazol-3-amine.[1]

C3-Amine Functionalization

The 3-amino group is a versatile nucleophile that can be readily acylated to form amides. These amides can be stable final products or act as intermediates for further functionalization. A common strategy involves acylation with a halo-acetyl chloride (e.g., chloroacetyl chloride), installing an electrophilic site for subsequent reaction with nucleophiles like amines (e.g., piperazine) or thiols.[1]

Causality: Modifying the C3-amine often impacts the compound's interaction with the critical hinge region of kinases. Furthermore, adding moieties like piperazine can significantly enhance aqueous solubility and oral bioavailability, which are crucial for drug development.[1]

Therapeutic Applications and Structure-Activity Relationships (SAR)

Derivatives of 5-bromo-1H-indazol-3-amine have shown potent activity across several therapeutic areas, with oncology being the most prominent.

Kinase Inhibition in Oncology

The indazole scaffold is a cornerstone of modern kinase inhibitor design. By systematically modifying the C5 and C3 positions of the 5-bromo-1H-indazol-3-amine core, researchers have developed potent inhibitors for various cancer-related kinases.

Caption: Mechanism of action for indazole-based kinase inhibitors.

A study focused on developing antitumor agents identified compound 6o , a 3,5-disubstituted indazole derivative, which exhibited a potent inhibitory effect against the K562 chronic myeloid leukemia cell line.[1][6] This compound was shown to induce apoptosis and affect the cell cycle by modulating the p53/MDM2 pathway and Bcl2 family proteins.[1][6]

In other work, 1H-indazol-3-amine derivatives were synthesized and evaluated as inhibitors of the Bcr-Abl kinase, including the notoriously drug-resistant T315I mutant.[7] Similarly, scaffold hopping and molecular hybridization strategies have led to the discovery of potent Fibroblast Growth Factor Receptor (FGFR) inhibitors based on the 1H-indazol-3-amine core.[7]

SAR Summary Table

The table below summarizes quantitative data for representative 1H-indazol-3-amine derivatives, illustrating the impact of substitutions on biological activity.

Compound ID (Reference)	Core Scaffold	Key Substitutions	Target/Cell Line	Activity (IC₅₀)
6o [1][6]	1H-Indazole-3-amine	C5-Aryl, N3-Piperazine Acyl	K562 (Leukemia)	5.15 µM
89 [7]	1H-Indazole-3-amine	Varied	Bcr-AblWT	0.014 µM
89 [7]	1H-Indazole-3-amine	Varied	Bcr-AblT315I	0.45 µM
99 [7]	1H-Indazole-3-amine	C6-(3-methoxyphenyl)	FGFR1 (Enzymatic)	2.9 nM
106 [7]	1H-Indazole	Varied	FGFR2 (Enzymatic)	0.8 µM

Note: The table includes data from various indazole-3-amine scaffolds to illustrate broader SAR trends.

Other Therapeutic Areas

While oncology is a major focus, the versatile indazole scaffold has shown promise in other areas:

• Anti-HIV: The related intermediate, 7-bromo-4-chloro-1H-indazol-3-amine, is a key fragment in the synthesis of Lenacapavir, a potent, first-in-class HIV capsid inhibitor.[8][9] This highlights the utility of bromo-amino-indazoles in antiviral research.

• Inflammatory Diseases: Structural modifications of related pyrazole amines have led to the development of Calcium Release-Activated Calcium (CRAC) channel inhibitors, a potential approach for treating rheumatoid arthritis and other inflammatory conditions.[10]

• Broad Biological Activity: Indazole derivatives have been reported to possess a wide spectrum of biological activities, including anti-inflammatory, antibacterial, and anti-diabetic properties.[1][2]

Conclusion and Future Perspectives

5-Bromo-1H-indazol-3-amine is more than just a chemical intermediate; it is a validated and highly versatile platform for modern drug discovery. Its efficient synthesis and orthogonal functional handles allow for the rapid generation of diverse chemical libraries. The proven success of the 1H-indazol-3-amine core as a kinase hinge-binder provides a strong rationale for its continued exploration in oncology.

Future research will likely focus on several key areas:

• Exploring Novel Coupling Partners: Utilizing a broader range of boronic acids and other organometallic reagents in Suzuki and other cross-coupling reactions to access novel chemical space.

• New Biological Targets: Moving beyond kinases to investigate the potential of these derivatives against other target classes, such as epigenetic targets, proteases, and GPCRs.

• Advanced Drug Modalities: Incorporating the 5-bromo-1H-indazol-3-amine scaffold into novel therapeutic modalities like Proteolysis Targeting Chimeras (PROTACs), where the indazole moiety could serve as the warhead for binding a target protein of interest.

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• MDPI. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. [Link]

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Protocols & Analytical Methods

Safe Handling and Storage Procedures for Brominated Indazoles: A Protocol for Research and Development

An Application Guide by a Senior Application Scientist

Introduction: The Role and Risks of Brominated Indazoles in Drug Discovery

Indazole-containing derivatives are a cornerstone in medicinal chemistry, serving as privileged scaffolds in a multitude of therapeutic agents.[1][2] Their versatile biological activities, including anticancer, anti-inflammatory, and neuroprotective effects, make them highly valuable in drug development pipelines.[3] Bromination of the indazole core is a key synthetic strategy used to create essential intermediates and building blocks.[4][5][6] These bromo-derivatives are pivotal for subsequent structural modifications, often through cross-coupling reactions, allowing for the exploration of diverse chemical space to optimize drug candidates.[4]

However, the utility of brominated indazoles is counterbalanced by their potential chemical and toxicological hazards. As with many halogenated heterocyclic compounds, they can exhibit properties such as acute toxicity, skin and eye irritation, and respiratory tract irritation.[7][8][9][10] Furthermore, the lack of comprehensive toxicological data for many novel derivatives necessitates a cautious and proactive approach to safety.[11][12]

This guide provides a detailed framework for the safe handling and storage of brominated indazoles. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind each safety measure to foster a self-validating system of laboratory best practices. The ultimate authority for any specific chemical is its Safety Data Sheet (SDS), which must be consulted prior to initiating any work.

Hazard Identification and Risk Assessment

A thorough risk assessment is the foundation of safe laboratory practice. For brominated indazoles, this involves understanding their inherent hazards, which are primarily derived from Safety Data Sheets for analogous compounds.

2.1 Toxicological Profile Most brominated indazoles are fine crystalline solids. The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion. Based on available data, the class is associated with the following GHS hazard classifications:

• Acute Toxicity, Oral (Category 3 or 4): May be harmful or toxic if swallowed.[8][9][10]

• Skin Irritation (Category 2): Causes skin irritation upon contact.[7][8][9]

• Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[7][8][9][10]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[7][8][9][10]

Causality: The bromine atom and the heterocyclic indazole ring system contribute to the molecule's reactivity and biological activity. This same reactivity can lead to irritation of mucosal tissues and skin. The fine particulate nature of these solids presents a significant risk of aerosolization, leading to respiratory tract exposure if not handled with appropriate engineering controls.

2.2 Physicochemical Hazards

• Thermal Decomposition: When heated to decomposition, brominated indazoles can release toxic and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide (HBr).[11][13]

• Incompatibilities: These compounds are generally incompatible with strong oxidizing agents, strong acids, and strong bases, which can lead to vigorous reactions or degradation.[7]

Summary of Safety Procedures

For quick reference, the following table summarizes the core safety requirements for working with brominated indazoles.

Parameter	Requirement	Rationale
GHS Hazards	Acute Toxicity (Oral), Skin Irritant, Eye Irritant, Respiratory Irritant.[7][8][9]	To inform personnel of the primary health risks associated with exposure.
Engineering Controls	Certified Chemical Fume Hood.[9][14]	To prevent inhalation of aerosolized powders and chemical vapors.
Eye Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[11][15]	To protect eyes from contact with powders or splashes of solutions.
Skin Protection	Nitrile gloves (or other chemically compatible material), fully buttoned lab coat.[15][16]	To prevent direct skin contact and irritation.
Storage	Cool, dry, well-ventilated area.[7][8] Refrigerated storage is recommended.[11][17]	To ensure chemical stability, prevent degradation, and minimize vapor pressure.
Incompatibilities	Segregate from strong oxidizing agents, strong acids, and strong bases.[7]	To prevent hazardous chemical reactions.
Waste Disposal	Dispose of as hazardous chemical waste in accordance with institutional and local regulations.[11]	To prevent environmental contamination and ensure regulatory compliance.

Experimental Protocols: From Receipt to Disposal

The following protocols provide a step-by-step methodology for safely managing brominated indazoles throughout their laboratory lifecycle.

4.1 Receiving and Storage Protocol

• Verification: Upon receipt, verify the container is intact and properly labeled.

• SDS Access: Ensure the Safety Data Sheet (SDS) is accessible to all laboratory personnel who will handle the compound.

• Initial Storage: Store the container in a designated, secure location that is cool, dry, and well-ventilated.[7][11] Refrigeration (e.g., 4 °C) is the preferred method to maintain long-term stability.[17]

• Segregation: Ensure the storage location is segregated from incompatible materials.[7]

4.2 Safe Handling and Weighing Protocol This protocol is designed to minimize exposure, particularly through inhalation of fine powders.

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. An eyewash station and safety shower must be accessible.[7][14]

• Don PPE: At a minimum, wear a lab coat, safety glasses with side shields, and chemically resistant gloves (nitrile is suitable for incidental contact).[16]

• Perform in Hood: Conduct all manipulations, including container opening, weighing, and transferring, inside a certified chemical fume hood.[9]

• Weighing:

  • Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat or vessel.

  • Avoid creating dust. If the material is particularly static or fine, consider using an anti-static weigh boat or a ventilated balance enclosure.

  • Close the primary container immediately after dispensing.

• Cleanup: Clean the spatula with a solvent-moistened wipe (e.g., ethanol or isopropanol), allowing the solvent to evaporate inside the hood. Dispose of the wipe in the solid hazardous waste stream. Wipe down the balance and surrounding surfaces.

• Glove Removal: Remove gloves using the proper technique to avoid contaminating your skin and dispose of them in the appropriate waste receptacle.[14]

• Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.[8]

4.3 Solution Preparation Protocol

• Follow Weighing Protocol: Accurately weigh the required amount of the brominated indazole following the steps outlined in Section 4.2.

• Dissolution: In the fume hood, place the weighed solid in an appropriate flask. Slowly add the desired solvent. Be aware of any potential exothermic reactions.

• Labeling: Immediately label the vessel containing the solution with the full chemical name, concentration, solvent, date of preparation, your initials, and relevant GHS pictograms.

Workflow for Safe Lifecycle Management of Brominated Indazoles

The following diagram illustrates the key decision and action points for safely managing brominated indazoles in a research setting.

Caption: Workflow for the safe handling of brominated indazoles from receipt to disposal.

Emergency Procedures

Preparedness is critical for mitigating the impact of an accidental release or exposure.

6.1 Spill Response

• Small Spill (less than 1 gram, contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the solid spill with a dry paper towel to prevent further aerosolization.

  • Carefully sweep or scoop the material into a labeled container for hazardous waste disposal.[11]

  • If a solution spills, absorb it with an inert material (e.g., vermiculite or a chemical absorbent pad).

  • Decontaminate the area with a cloth dampened with soap and water.

  • Place all cleanup materials into a sealed, labeled hazardous waste bag.[18]

• Large Spill (outside a fume hood or unable to be managed safely):

  • EVACUATE the area immediately.

  • Alert others to evacuate and notify your supervisor.

  • Call your institution's emergency number and/or 911.[18][19]

  • Close the laboratory door and prevent re-entry.

  • Provide emergency responders with the chemical name and SDS upon their arrival.

6.2 First Aid Measures

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[7]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove all contaminated clothing while under a safety shower. Seek medical attention if irritation develops or persists.[7][8]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]

Waste Disposal

All waste containing brominated indazoles, including neat material, contaminated solutions, and cleanup debris, must be treated as hazardous waste.

• Segregation: Collect solid and liquid waste in separate, compatible, and clearly labeled containers.

• Labeling: Affix a hazardous waste label to the container with all required information (chemical name, concentration, hazards).

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed waste disposal contractor.[11] Never pour brominated indazole waste down the drain.

References

• Journal of Chemistry. (n.d.). Recent Progress in the Synthesis of Indazole-Based Heterocycles. Hindawi. [Link]

• Ying, S., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. [Link]

• U.S. Environmental Protection Agency. (1983). Bromination Process for Disposal of Spilled Hazardous Materials. [Link]

• Fisher Scientific. (2023). Safety Data Sheet: 5-Bromo-1H-indazole-3-carboxylic acid. [Link]

• Molecules. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. [Link]

• RSC Advances. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. Royal Society of Chemistry. [Link]

• Fisher Scientific. (2024). Safety Data Sheet: 3-Bromo-1H-indazole. [Link]

• The Journal of Organic Chemistry. (1970). Indazole studies. 3. The bromination of 2-phenyl-2H-indazole. Formation and structure determination of mono-, di-, and tribromo-2-phenyl-2H-indazoles. ACS Publications. [Link]

• Inorganic Ventures. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. [Link]

• RSC Medicinal Chemistry. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. [Link]

• Princeton University Environmental Health & Safety. (n.d.). Section 6C: Protective Equipment. [Link]

• PubMed. (2009). Toxic effects of brominated indoles and phenols on zebrafish embryos. National Institutes of Health. [Link]

• The University of Iowa. (n.d.). Standard Operating Procedure for Bromine. [Link]

• HAL Open Science. (2018). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. [Link]

• Angene Chemical. (n.d.). Safety Data Sheet: 1H-Indazole, 4-fluoro-3-iodo-. [Link]

• New Mexico State University. (2015). Personal Protective Equipment (PPE) Guide – Chemical Resistance. [Link]

• EFSA Journal. (2021). Update of the risk assessment of brominated phenols and their derivatives in food. National Institutes of Health. [Link]

• University of Illinois Division of Research Safety. (n.d.). Chemical Spill. [Link]

• RSC Advances. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. [Link]

• University of California, Santa Barbara. (n.d.). Chemical Safety: Personal Protective Equipment. [Link]

• AFG Bioscience LLC. (n.d.). Safety Data Sheet: 5-Chloro-3-iodo-1H-indazole. [Link]

• Kent State University. (n.d.). Cleaning up a spill. [Link]

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• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine

Welcome to the dedicated technical support guide for the synthesis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine. This resource is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of this synthesis and aiming to overcome common challenges, particularly low reaction yields. My goal is to provide not just protocols, but a deeper understanding of the reaction mechanisms and critical parameters, empowering you to troubleshoot effectively and optimize your results.

Synthetic Overview & Core Challenges

The synthesis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine is typically approached via a two-step sequence. The first step, the formation of the indazole core to produce 5-bromo-1H-indazol-3-amine, is generally a high-yielding and robust reaction.[1][2] The primary challenge, and the focus of this guide, lies in the second step: the selective and complete N,N-dimethylation of the exocyclic amine at the C3 position without inducing undesirable side reactions.

Low yields in the methylation step often stem from a combination of factors including incomplete reaction, formation of the monomethylated intermediate, and competitive methylation on the indazole ring nitrogens (N1 and N2).[3][4] Understanding the delicate interplay between reagents, solvents, and reaction conditions is paramount to achieving a high yield of the desired product.

Overall Synthetic Workflow

Caption: High-level overview of the two-step synthesis.

Troubleshooting Guide: From Low Yield to High Purity

This section addresses specific problems you may encounter during your synthesis in a direct question-and-answer format.

Step 1: Synthesis of 5-bromo-1H-indazol-3-amine

Question: My yield of 5-bromo-1H-indazol-3-amine is significantly lower than the >90% reported in the literature. What are the likely causes?

Answer: While this is typically a high-yield reaction, several factors can suppress its efficiency. Let's break down the common culprits:

• Hydrazine Quality and Stoichiometry: Use a reputable source of hydrazine hydrate (typically 80% solution or anhydrous). An insufficient amount of hydrazine will lead to incomplete conversion. While a large excess is often used to drive the reaction, ensure it is measured accurately.[2] The reaction involves a nucleophilic aromatic substitution followed by an intramolecular cyclization; sufficient nucleophile is key.

• Reaction Time and Temperature: The reaction is typically run at reflux.[1] Ensure your reaction mixture reaches and maintains the appropriate temperature for a sufficient duration. For some substrates, heating overnight may be necessary to ensure complete conversion.[2] Monitoring the reaction by TLC or LC-MS is crucial to determine the optimal reaction time.

• Work-up Procedure: The product can sometimes precipitate during the aqueous work-up.[2] If you are performing an extraction with a solvent like ethyl acetate, be vigilant for solid material at the interface or in the aqueous layer. If precipitation occurs, it should be filtered, washed, and combined with the material from the organic phase. Inefficient extraction or premature product precipitation can lead to significant loss of material.

Step 2: N,N-Dimethylation of 5-bromo-1H-indazol-3-amine

Question: My methylation reaction is incomplete. I recover a significant amount of the starting amine and the mono-methylated intermediate. How can I push the reaction to completion?

Answer: This is the most common failure mode in this synthesis. Achieving exhaustive dimethylation requires carefully chosen conditions to overcome the reduced nucleophilicity of the secondary amine intermediate.

• Causality: The first methylation to the secondary amine is generally fast. However, the resulting N-methyl group adds steric hindrance and the lone pair on the nitrogen is slightly less available, making the second methylation more difficult.

• Recommended Strategy: Reductive Amination (Eschweiler-Clarke Reaction): This is a classic and highly effective method for exhaustive methylation. It uses formaldehyde as the source of the methyl groups and formic acid as the reducing agent.

  • Why it works: The reaction proceeds through the formation of an iminium ion, which is then reduced. The conditions are typically forcing enough (heating) to ensure the reaction goes to completion, driving the equilibrium towards the dimethylated product.

• Alternative Strategy: Using a Strong Base and Methylating Agent:

  • Reagents: Sodium hydride (NaH) as the base with a methylating agent like methyl iodide (MeI) or dimethyl sulfate in an aprotic solvent (e.g., THF, DMF).

  • Mechanism: NaH is a strong, non-nucleophilic base that will irreversibly deprotonate the amino group, creating a highly nucleophilic anion. This anion will readily react with the methylating agent. You will likely need at least 2.2 equivalents of both the base and the methylating agent to ensure dimethylation.

  • Caution: This method is less selective. The strong basic conditions can also deprotonate the indazole N1-H, leading to competitive ring alkylation.[3] Careful control of temperature (starting at 0 °C) and stoichiometry is critical.

Parameter	Reductive Amination	NaH / MeI
Reagents	Formaldehyde, Formic Acid	NaH, Methyl Iodide
Selectivity	High for exocyclic amine	Lower; risk of N1/N2 alkylation
Scalability	Generally good	Use of NaH can be challenging on scale
Work-up	Typically straightforward acid/base	Requires careful quenching of excess NaH

Question: I'm seeing multiple spots on my TLC plate post-reaction, suggesting a mixture of products. What are these byproducts and how can I minimize them?

Answer: You are likely forming a mixture of the desired product, the mono-methylated intermediate, and N1/N2 ring-alkylated species. The indazole ring itself is nucleophilic, and under many alkylating conditions, you can get a mixture of N1 and N2 alkylated products.[4][5]

• Identifying the Byproducts:

  • 5-bromo-N-methyl-1H-indazol-3-amine: The mono-methylated intermediate.

  • 5-bromo-1-methyl-N,N-dimethyl-1H-indazol-3-amine (N1-alkylation): Ring methylation has occurred.

  • 5-bromo-2-methyl-N,N-dimethyl-2H-indazol-3-amine (N2-alkylation): Ring methylation has occurred.

• Minimization Strategy:

  • Prioritize Reductive Amination: The Eschweiler-Clarke conditions are generally chemoselective for the methylation of amines and are less likely to cause alkylation on the indazole ring nitrogen. This should be your first choice to maximize selectivity.

  • Protecting Groups: If you must use stronger alkylating conditions (like NaH/MeI), consider protecting the indazole nitrogen first. A Boc or SEM group can be installed on N1, followed by the N,N-dimethylation, and subsequent deprotection. This adds steps but provides unambiguous control over selectivity.

  • Condition Optimization: If using base-mediated alkylation, use the minimum necessary equivalents of base and electrophile and keep the temperature as low as possible to favor kinetic control, which may reduce ring alkylation.

Potential Side Reactions in Methylation

Caption: Competing pathways during the N,N-dimethylation step.

Frequently Asked Questions (FAQs)

Q: What are the critical quality control (QC) checks for my starting materials? A: For 5-bromo-2-fluorobenzonitrile, confirm its identity and purity (>98%) via ¹H NMR and GC-MS. For hydrazine hydrate, use a fresh bottle from a reliable supplier as it can degrade over time. For the N,N-dimethylation step, ensure your formaldehyde solution has not precipitated paraformaldehyde and that your solvent is anhydrous if using strong bases like NaH.

Q: Which analytical techniques are best for monitoring the methylation reaction? A: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal.

• TLC: Provides a quick, qualitative assessment of the consumption of starting material and the appearance of new products. Use a solvent system like 20-40% Ethyl Acetate in Hexanes. The starting amine will be the most polar (lowest Rf), the mono-methylated intermediate will be in the middle, and the final dimethylated product will be the least polar (highest Rf).

• LC-MS: This is the gold standard. It allows you to quantify the conversion and definitively identify the masses of your starting material, intermediates, and final product, confirming their identities.

Q: Are there alternative, milder methylating agents I could try? A: Yes. If the Eschweiler-Clarke conditions are not suitable for your substrate (e.g., due to other reducible functional groups), you could consider using trimethylorthoformate with a reducing agent like sodium borohydride. Another option is using dimethyl carbonate, which is a greener and safer methylating agent, though it often requires higher temperatures.

Optimized Experimental Protocols

Protocol 1: Synthesis of 5-bromo-1H-indazol-3-amine

• To a round-bottom flask equipped with a reflux condenser, add 5-bromo-2-fluorobenzonitrile (1.0 eq).

• Add hydrazine hydrate (80% solution in water, 20 eq).

• Heat the reaction mixture to reflux (approx. 100-110 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[1]

• Cool the reaction mixture to room temperature. The product may begin to crystallize.

• Slowly add the reaction mixture to a beaker of cold water with stirring. A precipitate should form.

• Filter the solid product, wash thoroughly with water, and then with a small amount of cold ethanol or diethyl ether to remove residual hydrazine.

• Dry the solid under vacuum to yield 5-bromo-1H-indazol-3-amine as a solid. The expected yield is typically >90%.

Protocol 2: N,N-Dimethylation via Reductive Amination (Eschweiler-Clarke)

• In a round-bottom flask, suspend 5-bromo-1H-indazol-3-amine (1.0 eq) in formic acid (5-10 volumes).

• Add aqueous formaldehyde (37% solution, 3.0 eq).

• Heat the reaction mixture to 90-100 °C for 4-6 hours. Monitor by LC-MS for the disappearance of the starting material and mono-methylated intermediate.

• Cool the reaction to room temperature and then place it in an ice bath.

• Carefully basify the mixture by the slow addition of a saturated sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) solution until the pH is >9. Caution: This is an exothermic neutralization.

• Extract the aqueous mixture three times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the final product.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting the methylation step.

References

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. (2023). National Institutes of Health (NIH). [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• Indazole synthesis. Organic Chemistry Portal. [Link]

• Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. (2024). ChemRxiv. [Link]

• Purification of recombinant proteins by chemical removal of the affinity tag. PubMed. [Link]

• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. (2021). ResearchGate. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health (NIH). [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central. [Link]

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. ACS Publications. [Link]

• Optimization of reaction conditions for the synthesis of indazolones. ResearchGate. [Link]

• Indazoles Chemistry and Biological Activities: Synthesis, Properties, and Biological Activities of Indazole. ResearchGate. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). National Institutes of Health (NIH). [Link]

• Divergent synthesis of functionalized indazole N-oxides with anticancer activity via the cascade reaction of N-nitrosoanilines with diazo compounds and HFIP. Royal Society of Chemistry. [Link]

• Development of a selective and scalable N1-indazole alkylation. (2024). Royal Society of Chemistry. [Link]

• Optimization for synthesis of 2H-indazole. ResearchGate. [Link]

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• 2. 5-BROMO-1H-INDAZOL-3-AMINE synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a selective and scalable N 1-indazole alkylation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H [pubs.rsc.org]

stability issues and degradation of 5-bromo-N,N-dimethyl-1H-indazol-3-amine

Welcome to the technical support guide for 5-bromo-N,N-dimethyl-1H-indazol-3-amine. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the potential stability challenges and degradation issues associated with this compound. By understanding its chemical liabilities, you can ensure the integrity of your experiments and the reliability of your results.

Understanding the Molecule: Inherent Stability Characteristics

5-bromo-N,N-dimethyl-1H-indazol-3-amine is a substituted indazole, a heterocyclic scaffold of significant interest in medicinal chemistry.[1][2] The stability of this molecule is governed by the interplay of its three key structural features: the 1H-indazole core, the bromo-substituent on the benzene ring, and the N,N-dimethylamino group at the 3-position.

The 1H-indazole tautomer is generally the most thermodynamically stable form.[1][3][4][5] However, the electron-rich nature of the pyrazole ring and the amino substituent, combined with the presence of a halogen, introduces several potential degradation pathways.

Key Structural Liabilities:

• Indazole Ring System: Susceptible to oxidation, which can lead to ring-opening or the formation of N-oxides.[6] While aromatic, the pyrazole portion can be more reactive than the benzene ring.

• N,N-Dimethylamino Group: This tertiary amine is a primary target for oxidation, readily forming the corresponding N-oxide. This is a common metabolic pathway for many drugs and can also occur during storage or under certain experimental conditions.[7]

• Bromo-Aromatic System: The carbon-bromine bond can be susceptible to photolytic cleavage, leading to debromination via a radical mechanism, especially when exposed to UV light.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific issues you may encounter during your experiments with 5-bromo-N,N-dimethyl-1H-indazol-3-amine.

Issue 1: Inconsistent Biological Assay Results or Decreased Potency Over Time

Question: "I've prepared stock solutions of 5-bromo-N,N-dimethyl-1H-indazol-3-amine in DMSO, but I'm observing a drop in its expected activity in my cell-based assays over a few days, even when stored at 4°C. What could be the cause?"

Answer: This is a classic symptom of compound degradation in solution. The primary suspects are oxidation and, to a lesser extent, hydrolysis if aqueous buffers are used for dilutions. The N,N-dimethylamino group is particularly prone to oxidation to form the N-oxide, which will likely have a different pharmacological profile and altered physicochemical properties (e.g., increased polarity).

Diagnostic Workflow:

• LC-MS Analysis: Analyze your aged stock solution by Liquid Chromatography-Mass Spectrometry (LC-MS). Compare the chromatogram and mass spectrum to a freshly prepared solution.

  • Expected Observation: Look for a new peak with a mass increase of 16 Da (M+16), corresponding to the formation of 5-bromo-N,N-dimethyl-1H-indazol-3-amine N-oxide. The N-oxide will likely have a shorter retention time on a reverse-phase column due to its increased polarity.

• Forced Degradation Study (Oxidation): To confirm the identity of the degradant, perform a controlled forced degradation study.

  • Treat a fresh solution of the compound with a mild oxidizing agent like 3% hydrogen peroxide.

  • Monitor the reaction by TLC or LC-MS. The major product should correspond to the unknown peak in your aged stock solution.

Mitigation Protocol:

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.

• Inert Atmosphere: When preparing stock solutions, consider using de-gassed solvents and overlaying the vial with an inert gas like argon or nitrogen before sealing.

• Fresh Dilutions: Prepare fresh dilutions in your aqueous assay buffer immediately before each experiment. Do not store the compound in aqueous solutions for extended periods.

Issue 2: Appearance of a New, More Polar Spot on TLC During Reaction Workup or Purification

Question: "After my reaction, I've noticed a new spot on my TLC plate that is more polar (lower Rf) than my starting material. What could this be?"

Answer: The appearance of a more polar species suggests a chemical transformation that has increased the compound's polarity. Besides the N-oxide discussed above, another possibility is debromination followed by hydroxylation, or direct oxidation of the indazole ring.

Investigative Steps:

• Characterize the Impurity: Isolate the impurity by preparative TLC or column chromatography. Characterize its structure using NMR and high-resolution mass spectrometry.

• Review Reaction Conditions:

  • Oxidizing Agents: Were any oxidizing agents present, even in trace amounts (e.g., peroxides in ether solvents)?

  • Light Exposure: Was the reaction mixture exposed to direct sunlight or a UV lamp for an extended period? This could promote photodecomposition.

  • Temperature: High temperatures can accelerate degradation.[6]

Preventative Measures:

• Use Fresh Solvents: Always use freshly distilled or high-purity solvents to avoid peroxides.

• Protect from Light: Conduct reactions in amber glass vials or wrap the flask with aluminum foil.

• Temperature Control: Maintain the recommended reaction temperature and avoid unnecessary heating.

Issue 3: Poor Mass Balance or Multiple Unidentified Peaks in HPLC Analysis

Question: "My HPLC analysis of a sample that has been stored for a while shows a decrease in the main peak area and the emergence of several small, unidentified peaks. What is happening?"

Answer: This pattern suggests complex degradation, where the parent molecule is breaking down into multiple products. This can be triggered by a combination of factors, including light, heat, and air exposure.

Proposed Degradation Pathway Diagram:

Caption: Potential degradation pathways of 5-bromo-N,N-dimethyl-1H-indazol-3-amine.

Analytical Troubleshooting Protocol:

• Method Validation: Ensure your HPLC method is stability-indicating. A good method should be able to resolve the parent peak from all potential degradation products.

  • Column: Use a high-quality C18 column.

  • Mobile Phase: A gradient method using acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point. The acid helps to sharpen peaks and improve separation. .

• Stress Testing: Perform systematic stress testing (forced degradation) to generate the degradation products and confirm their separation in your HPLC method.[8]

Stress Condition	Typical Protocol	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl at 60°C for 24h	Ring protonation, potential for slow decomposition.
Base Hydrolysis	0.1 M NaOH at 60°C for 24h	Deprotonation, potential for slow decomposition.
Oxidation	3% H₂O₂ at room temp for 24h	N-oxide, ring-opened products.[6]
Photolysis	Expose to UV light (254/365 nm) for 48h	Debrominated products.
Thermal	Heat solid at 80°C for 48h	General decomposition.[6]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 5-bromo-N,N-dimethyl-1H-indazol-3-amine? A: The solid compound should be stored in a tightly sealed container, protected from light, in a cool, dry place.[9] For long-term storage, keeping it in a desiccator at 2-8°C is recommended.

Q2: What is the best solvent for preparing stock solutions? A: Anhydrous DMSO or DMF are good choices for preparing high-concentration stock solutions due to their excellent solvating power and lower reactivity compared to protic solvents.

Q3: Can I use protic solvents like methanol or ethanol? A: While the compound is soluble in these solvents, they are generally not recommended for long-term storage of stock solutions due to the potential for solvolysis reactions over time, especially if acidic or basic impurities are present. They are acceptable for preparing immediate-use dilutions.

Q4: My NMR spectrum looks clean, but my LC-MS shows a small impurity. Why? A: LC-MS is often more sensitive than NMR for detecting minor impurities. An impurity at <1% level might not be visible in a standard 1D proton NMR spectrum but can be easily detected by a UV or MS detector in an LC system. Always rely on a high-purity chromatographic method for final purity assessment.

Q5: Are there any known incompatible reagents or conditions to avoid? A: Avoid strong oxidizing agents, strong acids, and prolonged exposure to UV light. The indazole ring system can be sensitive to certain metal-catalyzed reactions, so be mindful of trace metal contamination.[1]

References

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). Molecules. [Link]

• Zhang, X.-K., et al. (2012). 1,3-Dimethyl-1H-indazol-6-amine.

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (2023). RSC Medicinal Chemistry. [Link]

• The Curious Wavefunction. (2026). Classics in Medicinal Chemistry: Lenacapavir.
• NILU. (2010).

• Imino-λ3-iodane-Triggered Oxidative Ring-Opening of 2H-Indazoles to ortho-N-Acylsulfonamidated Azobenzenes. (2023). Organic Letters. [Link]

• Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (2021). RSC Medicinal Chemistry. [Link]

• ResearchGate. (2024).

• University of Kentucky. (n.d.). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). MDPI. [Link]

• ChemicalBook. (2022). Indazole - Synthesis and Reactions as a Chemical Reagent.

• Detection in seized samples, analytical characterization, and in vitro metabolism of the newly emerged 5-bromo-indazole-3-carboxamide synthetic cannabinoid receptor agonists. (2023). PubMed. [Link]

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. (2023). Molecules. [Link]

• Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. (2025). International Journal of Greenhouse Gas Control.
• Aneesh, T.P., & Rajasekaran, A. (n.d.).
• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). MDPI.
• ResearchGate. (2020). Novel Method to Synthesis Indazole and Hydrazone Derivatives with Significant Antibacterial Property.
• Der Pharma Chemica. (2018).
• ResearchGate. (2025). Synthesis of N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine and its energetic derivatives as promising melt-castable explosives.

• Evaluation of the Indazole Analogs of 5-MeO-DMT and Related Tryptamines as Serotonin Receptor 2 Agonists. (n.d.). ACS Medicinal Chemistry Letters. [Link]

• N,N-Dimethyl-4-amino-2,1,3-benzothiadiazole: Synthesis and Luminescent Solvatochromism. (n.d.). MDPI. [Link]

• A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk. (2021). WUR eDepot. [Link]

• Sapeta, K., & Kerr, M. A. (n.d.). Previous discussion of the synthesis and chemical reactivity of 1H-indazoles.
• ResearchGate. (2025). New Indazol-Pyrimidine-Based Derivatives as Selective Anticancer Agents: Design, Synthesis, and In Silico Studies.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2024). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.

• ArtMolecule. (n.d.). Impurities and Degradation products. [Link]

• Sigma-Aldrich. (n.d.). 5-Bromo-1-methyl-1H-indazol-3-amine.

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• SAFETY D

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Technical Support Center: Optimizing HPLC Analysis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine

Welcome to the technical support center for the HPLC analysis of 5-bromo-N,N-dimethyl-1H-indazol-3-amine. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, experience-based answers to common challenges encountered during method development, optimization, and troubleshooting for this specific analyte.

Section 1: Analyte Characterization & Initial Considerations

Before initiating method development, understanding the physicochemical properties of 5-bromo-N,N-dimethyl-1H-indazol-3-amine is critical. These properties dictate its behavior in a reversed-phase HPLC system and inform our strategic choices.

Property	Value / Estimate	Implication for HPLC Method Development	Source
Molecular Formula	C₉H₁₀BrN₃	Provides the molecular weight.	[1]
Molecular Weight	240.10 g/mol	Influences diffusion and is necessary for concentration calculations.	[1]
Structure	Indazole ring with a bromine atom and a dimethylamino group.	The aromatic indazole core provides good UV absorbance. The dimethylamino group is basic and a primary cause of peak tailing.	[1]
Predicted pKa	~13.40 (acidic proton on N1), Basic pKa not readily available but expected due to dimethylamino group.	The basicity of the dimethylamino group is the most critical factor. Mobile phase pH must be controlled to ensure consistent ionization and good peak shape. Operating far from the pKa of the basic group is essential.	[2]
Predicted XLogP3	2.3	Indicates moderate hydrophobicity, suggesting good retention on a C18 or similar reversed-phase column.	[3]
UV Absorbance	Aromatic structure suggests strong UV absorbance, likely between 220-280 nm.	UV detection is a suitable and straightforward choice. A UV scan of the analyte should be performed to determine the wavelength of maximum absorbance (λ-max) for optimal sensitivity.	[4]

Section 2: FAQs for Method Development & Optimization

This section addresses common questions that arise when establishing a robust HPLC method from scratch.

Q1: What is the best starting point for column selection?

A1: Given the analyte's moderate hydrophobicity (LogP ~2.3), a standard C18 (L1) column is the logical starting point.[5] However, due to the basic nature of the dimethylamino group, peak tailing caused by secondary interactions with acidic silanol groups on the silica surface is a major risk.[6][7]

Therefore, the initial choice should be a modern, high-purity silica C18 column that is end-capped . End-capping neutralizes most of the residual silanol groups, significantly reducing the sites available for undesirable ionic interactions and thereby improving peak shape for basic compounds.[7]

• Expert Recommendation: Start with a C18, 150 x 4.6 mm, 3.5 or 5 µm particle size column with high-density end-capping. If peak tailing persists, consider a column with an embedded polar group (e.g., RP-Amide) which provides an alternative mechanism for separating basic compounds and can shield silanol interactions.[5]

Q2: How do I select the optimal mobile phase composition and pH?

A2: This is the most critical parameter for achieving a good separation of 5-bromo-N,N-dimethyl-1H-indazol-3-amine.

• Organic Modifier: Acetonitrile is generally the preferred starting solvent over methanol for basic compounds. It often provides better peak shapes and lower backpressure.

• Aqueous Phase & pH Control: The key is to control the ionization state of the dimethylamino group. In reversed-phase chromatography, the neutral (un-ionized) form of a basic analyte is more hydrophobic and therefore better retained, often with better peak symmetry.[8] To suppress ionization of a basic group, the mobile phase pH should be at least 1.5 to 2 pH units above its pKa. Conversely, to ensure it is fully protonated (ionized), the pH should be 1.5 to 2 units below its pKa.[9]

  • Low pH Approach (Recommended Start): Set the mobile phase pH between 2.5 and 3.5 . At this pH, the dimethylamino group will be consistently protonated (BH+). While this form is more polar, it prevents the analyte from being in a mixed ionic state. More importantly, at this low pH, the residual silanol groups on the column's stationary phase (Si-OH) are protonated and thus less likely to engage in strong ionic interactions with the protonated amine, minimizing peak tailing.[6] Use a buffer like 20 mM potassium phosphate or 0.1% formic acid/trifluoroacetic acid.

  • High pH Approach (Alternative): If a suitable pH-stable column is available (e.g., a hybrid or polymer-based C18), operating at a pH > 9 can be effective. At high pH, the dimethylamino group will be in its neutral form (B), increasing retention. However, the silanol groups will be deprotonated (Si-O-), which can still lead to tailing. This approach is only recommended with columns specifically designed for high pH stability.[8][10]

Never work at a pH close to the analyte's pKa , as this will result in the co-existence of both ionized and neutral forms, leading to broad, misshapen, or split peaks.[10]

Q3: What detection wavelength should I use?

A3: The indazole ring system is a strong chromophore. To determine the optimal wavelength for sensitivity, you must run a UV-Visible spectrum of the analyte dissolved in the mobile phase. A diode-array detector (DAD/PDA) is ideal for this. The wavelength of maximum absorbance (λ-max) should be selected for quantification. If no standard is available, a starting wavelength of 254 nm is a reasonable choice for aromatic compounds, followed by optimization.[4]

Q4: Should I use an isocratic or gradient elution?

A4: Start with a simple isocratic method. Based on an initial scouting run (e.g., 50:50 Acetonitrile:Buffer), you can adjust the organic solvent percentage to achieve a retention factor (k) between 2 and 10.[11]

• Use Isocratic if: You are analyzing the main compound for purity and potential impurities elute close by. Isocratic methods are simpler, more robust, and do not require column re-equilibration.[11]

• Use Gradient if: You have a complex sample matrix, or impurities with a wide range of polarities. A gradient can shorten run times and improve peak shape for late-eluting compounds.

Section 3: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Problem 1: My peak for 5-bromo-N,N-dimethyl-1H-indazol-3-amine is tailing severely (Asymmetry > 1.5).

• Primary Cause: Secondary ionic interactions between the protonated dimethylamino group of your analyte and deprotonated, acidic silanol groups (Si-O⁻) on the silica stationary phase. This is the most common issue for basic analytes.[6]

• Solutions (in order of application):

  • Confirm and Adjust Mobile Phase pH: Ensure your mobile phase pH is low and stable, ideally between 2.5 and 3.0. This keeps the silanols protonated and non-ionic. Verify the pH of the aqueous portion before mixing with the organic solvent.[12]

  • Increase Buffer Concentration: A higher buffer concentration (e.g., from 10 mM to 25-50 mM) can better mask the residual silanol sites and improve peak shape. Be mindful of buffer solubility in the organic modifier.

  • Use a High-Quality, End-Capped Column: If you are not already using one, switch to a column specifically marketed for excellent performance with basic compounds. These columns have minimal residual silanol activity.[7]

  • Consider a Different Stationary Phase: If tailing persists on a C18 column, an embedded polar group (EPG) or a phenyl phase may offer different selectivity and reduce the specific interactions causing the tailing.[5]

• Visualization of the Tailing Mechanism:

  Figure 1. Analyte-Silanol Interactions Causing Peak Tailing.

Problem 2: The retention time of my analyte is drifting between injections.

• Primary Cause: Insufficient column equilibration or unstable mobile phase pH.[9]

• Solutions:

  • Ensure Proper Equilibration: When changing mobile phases or after a gradient run, ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase. Watch for the baseline to become stable before injecting.

  • Buffer Your Mobile Phase: Unbuffered mobile phases (e.g., water/acetonitrile) are highly susceptible to pH changes from atmospheric CO₂ absorption, leading to retention shifts for ionizable compounds. Always use a buffer with a pKa within +/- 1 unit of your target pH.[9]

  • Check for Leaks: A small leak in the pump or fittings can cause fluctuations in the mobile phase composition, leading to retention time instability.

  • Thermostat Your Column: Temperature fluctuations can cause retention time shifts. Using a column oven set to a stable temperature (e.g., 30 °C) is crucial for reproducibility.

Problem 3: I am seeing poor resolution between my main peak and an impurity.

• Primary Cause: The separation conditions (selectivity) are not optimized. Resolution is a function of efficiency (N), retention (k), and selectivity (α). Selectivity has the largest impact on resolution.[11]

• Solutions:

  • Optimize Mobile Phase Composition:

    • Change Organic %: A small decrease in the percentage of organic solvent will increase retention for all components and may improve resolution.

    • Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can drastically alter selectivity (α) and may resolve the co-eluting peaks.

    • Adjust pH: A slight change in pH (e.g., from 2.8 to 3.2) can change the relative retention of ionizable compounds and improve selectivity.

  • Change Stationary Phase: If mobile phase optimization is insufficient, changing the column chemistry is the next step. Moving from a C18 to a Phenyl or Cyano column introduces different retention mechanisms (e.g., π-π interactions) that can resolve the components.[5]

  • Improve Efficiency: Use a column with a smaller particle size (e.g., 5 µm -> 3 µm) or a longer column to increase the plate count (N). This will result in narrower peaks and better resolution, assuming selectivity is adequate.[11]

• Troubleshooting Workflow for Poor Resolution:

  Figure 2. Decision tree for improving chromatographic resolution.

Section 4: Protocols & Method Validation

Protocol 1: Recommended Starting HPLC Method

This protocol provides a robust starting point for analysis. Further optimization will be required based on your specific system and sample.

Parameter	Condition	Rationale
Column	High-purity, end-capped C18, 150 x 4.6 mm, 5 µm	Good retention for moderately hydrophobic analyte; end-capping minimizes tailing.[7]
Mobile Phase A	20 mM Potassium Phosphate, pH adjusted to 2.8 with Phosphoric Acid	Buffered low pH to ensure consistent protonation of analyte and suppression of silanol activity.[6]
Mobile Phase B	Acetonitrile	Common organic modifier providing good peak shape for basic compounds.
Elution Mode	Isocratic	Start with 60% A : 40% B. Adjust as needed to achieve k between 2-10.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL	A typical starting volume. Adjust based on analyte concentration and detector response.
Detector	DAD/PDA at analyte's λ-max (or 254 nm if unknown)	Provides high sensitivity and specificity.[4]
Sample Diluent	Mobile Phase	Ensures compatibility with the system and good peak shape.

Method Validation Considerations

Once the method is optimized, it must be validated for its intended purpose according to regulatory guidelines such as ICH Q2(R1).[13][14]

• Specificity: Demonstrate that the peak for 5-bromo-N,N-dimethyl-1H-indazol-3-amine is free from interference from placebo, related substances, or degradation products. This is often done using a photodiode array detector to check for peak purity.[14]

• Linearity: Analyze a minimum of 5 concentrations across the desired range (e.g., 80-120% of the nominal concentration for an assay). The correlation coefficient (r²) should be >0.999.[15]

• Accuracy: Perform recovery studies by spiking a known amount of analyte into a placebo matrix at multiple levels (e.g., 3 concentrations, 3 replicates each).[13]

• Precision:

  • Repeatability: Analyze a minimum of 6 replicate preparations at 100% concentration.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.[13]

• Robustness: Intentionally make small variations to method parameters (e.g., pH ±0.2, column temperature ±2°C, % organic ±2%) and evaluate the impact on the results to demonstrate the method's reliability.

References

• PubChem. 3-Amino-5-bromo-1H-indazole. National Center for Biotechnology Information. [Link]

• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• National Institutes of Health (NIH). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• Agilent Technologies. HPLC Method Development: From Beginner to Expert Part 2. [Link]

• United States Pharmacopeia (USP). <621> CHROMATOGRAPHY. [Link]

• International Council for Harmonisation (ICH). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• LCGC International. Troubleshooting Basics, Part IV: Peak Shape Problems. [Link]

• Element Lab Solutions. HPLC Method Development Kit: Where to Start?[Link]

• ResearchGate. The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. [Link]

• European Medicines Agency (EMA). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• National Institutes of Health (NIH). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. [Link]

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. [Link]

• PharmaGuru. HPLC Method Development For Basic Molecules: A Case Study. [Link]

• Waters Corporation. USP Chapter 621 for Chromatography - Tip301. [Link]

• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• PubChem. 1H-indazol-3-amine. National Center for Biotechnology Information. [Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC?[Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

• ResearchGate. Synthesis of 1H‐indazole derivatives. [Link]

• USP. <621> CHROMATOGRAPHY. [Link]

• National Institutes of Health (NIH). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. [Link]

• Maharana Pratap P.G. College Hardoi. METHOD DEVELOPMENT ON HPLC. [Link]

• LCGC International. Are You Sure You Understand USP <621>?[Link]

• KNAUER. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• International Council for Harmonisation (ICH). Quality Guidelines. [Link]

• Scribd. USP-NF 621 Chromatography. [Link]

• Slideshare. Q2 r1 guidelines. [Link]

• MDPI. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Acta Poloniae Pharmaceutica. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. [Link]

• National Institutes of Health (NIH). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. [Link]

• Ukrainian Biopharmaceutical Journal. PHARMACOLOGICAL AND PHYSICO-CHEMICAL PROPERTIES OF COMPOSITIONS BASED ON BIOSURFACTANTS AND N-CONTAINING HETEROCYCLIC DERIVATIVE. [Link]

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Reference Data & Comparative Studies

Navigating the Kinome: A Comparative Guide to the Off-Target Effects of N,N-dimethyl-1H-indazol-3-amine and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, particularly in the realm of oncology, the indazole scaffold has emerged as a privileged structure, forming the core of numerous kinase inhibitors.[1][2][3] Compounds built around the N,N-dimethyl-1H-indazol-3-amine core are of significant interest for their potential to modulate kinase activity. However, the therapeutic efficacy of any kinase inhibitor is intrinsically linked to its selectivity. Unintended interactions with off-target kinases can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[4] This guide provides a comparative analysis of the off-target effects associated with indazole-based compounds, offering insights into their selectivity profiles and the experimental methodologies crucial for their evaluation.

The Indazole Scaffold: A Double-Edged Sword of Potency and Promiscuity

The 1H-indazole-3-amine moiety is a highly effective "hinge-binding" fragment, adept at interacting with the ATP-binding site of a wide array of kinases.[2] This inherent binding capability is the foundation of the therapeutic potential of many indazole derivatives, which include approved drugs like axitinib and pazopanib.[1] However, this same property presents a significant challenge in achieving selectivity across the vast and structurally similar human kinome.

While a comprehensive off-target profile for the specific compound N,N-dimethyl-1H-indazol-3-amine is not publicly available, analysis of closely related indazole derivatives reveals common off-target interaction patterns. These compounds frequently exhibit activity against a range of tyrosine and serine/threonine kinases beyond their primary targets.

Comparative Off-Target Profile of Indazole-Based Kinase Inhibitors

To provide a comparative perspective, this section synthesizes off-target data from various studies on indazole derivatives. It is crucial to note that the specific off-target profile of N,N-dimethyl-1H-indazol-3-amine may vary, but the following table represents a plausible spectrum of off-target interactions for this class of compounds.

Target Class	Representative Off-Target Kinases	Potential Implication of Off-Target Activity
Tyrosine Kinases	VEGFR family, PDGFR family, Src family kinases, FLT3, LCK	Anti-angiogenic effects, but also potential for cardiovascular and hematological toxicities.[2][5]
Serine/Threonine Kinases	Pim family kinases, PLK4, CRAF, GSK3β	Modulation of cell cycle and proliferation pathways, with potential for both therapeutic and adverse effects.[6][7]
Other Kinases	CDK family, Aurora kinases	Cell cycle inhibition, which can be a desired anti-cancer effect but may also lead to toxicity in rapidly dividing normal cells.

It is imperative for researchers to conduct comprehensive profiling of their specific N,N-dimethyl-1H-indazol-3-amine derivatives to ascertain their unique selectivity profiles.

Methodologies for Assessing Off-Target Effects

A rigorous evaluation of off-target interactions is a cornerstone of preclinical drug development. Several robust methodologies are employed to characterize the selectivity of kinase inhibitors.

Kinase Panel Screening

This high-throughput approach involves screening a compound against a large panel of purified kinases to determine its inhibitory activity (typically as IC50 or Ki values). Commercial services like Eurofins' KINOMEscan™ and Reaction Biology's kinase panels offer comprehensive screening against hundreds of kinases.[8][9][10][11]

Experimental Protocol: Radiometric Kinase Assay (e.g., ³³PanQinase™)

• Reaction Setup: Prepare a reaction mixture containing the kinase, a specific substrate peptide, and ATP (with a trace amount of radiolabeled [γ-³³P]ATP) in a suitable reaction buffer.

• Compound Incubation: Add the test compound (e.g., N,N-dimethyl-1H-indazol-3-amine derivative) at various concentrations to the reaction mixture. Include appropriate controls (DMSO vehicle and a known inhibitor).

• Kinase Reaction: Initiate the kinase reaction by adding the ATP mixture and incubate at a controlled temperature (e.g., 30°C) for a defined period.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Substrate Capture: Spot the reaction mixture onto a filter membrane that captures the phosphorylated substrate.

• Washing: Wash the filters to remove unincorporated [γ-³³P]ATP.

• Detection: Quantify the amount of incorporated radiolabel on the filters using a scintillation counter.

• Data Analysis: Calculate the percent inhibition at each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Target Engagement Assays

While in vitro kinase assays are invaluable, they do not always reflect the compound's behavior in a cellular context. Cellular target engagement assays, such as the NanoBRET™ technology, measure the binding of a compound to its target kinase within intact cells.[12] This provides a more physiologically relevant assessment of target occupancy and selectivity.

Experimental Workflow: Cellular Target Engagement Assay (NanoBRET™)

Caption: A streamlined workflow for assessing target engagement in live cells.

Safety Pharmacology Profiling

Beyond the kinome, it is crucial to assess the interaction of a compound with a broader range of pharmacological targets to identify potential safety liabilities.[13][14] Companies like Eurofins Discovery offer safety pharmacology panels (e.g., SAFETYscan47) that screen compounds against a panel of GPCRs, ion channels, transporters, and enzymes known to be associated with adverse drug reactions.[14]

Navigating Selectivity: A Logical Framework

The quest for selective kinase inhibitors is a multi-faceted challenge that requires a systematic approach to understanding and mitigating off-target effects.

Caption: A logical progression for evaluating the selectivity of kinase inhibitors.

Conclusion

The N,N-dimethyl-1H-indazol-3-amine scaffold represents a promising starting point for the development of potent kinase inhibitors. However, the inherent affinity of the indazole core for the kinase hinge region necessitates a thorough and early assessment of off-target effects. By employing a multi-pronged approach that combines broad in vitro screening with cellular target engagement and comprehensive safety pharmacology, researchers can gain a deeper understanding of the selectivity profile of their compounds. This knowledge is paramount for mitigating potential liabilities, ensuring patient safety, and ultimately, developing more effective and targeted therapies. The path to a successful clinical candidate is paved with a clear understanding of not only what a compound does, but also what it does not do.

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• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC. PMC - NIH. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC. PMC - NIH. [Link]

• Kinase Panel Screening for Drug Discovery - ICE Bioscience. ICE Bioscience. [Link]

• Comparative Analysis of Adverse Effects: Protein Kinase Inhibitors Versus Traditional Anticancer Therapies - MDPI. MDPI. [Link]

• KINOMEscan data - HMS LINCS Project. HMS LINCS Project. [Link]

• Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications | Request PDF. ResearchGate. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Publishing. [Link]

• Kinase Panel Screening and Profiling Service - Reaction Biology. Reaction Biology. [Link]

• Kinase Selectivity Panels - Reaction Biology. Reaction Biology. [Link]

• Analyzing Kinase Similarity in Small Molecule and Protein Structural Space to Explore the Limits of Multi-Target Screening - NIH. National Institutes of Health. [Link]

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A Comparative Guide to the Cytotoxicity of Indazole Compounds in Normal vs. Cancer Cell Lines

This guide provides a technical comparison of the cytotoxic effects of indazole-based compounds on cancerous and normal cell lines. It is intended for researchers, scientists, and professionals in drug development who are exploring the therapeutic potential of the indazole scaffold. We will delve into the experimental data, examine the underlying mechanisms of selective cytotoxicity, and provide detailed protocols for robust evaluation.

Introduction: The Indazole Scaffold in Oncology

The indazole ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry due to its structural resemblance to purines. This mimicry allows indazole derivatives to interact with a wide range of biological targets, particularly ATP-binding sites in kinases. Many kinases are dysregulated in cancer, making them prime targets for therapeutic intervention. Consequently, indazole-based molecules have been extensively investigated as potential anticancer agents.

A critical aspect of any potential anticancer drug is its therapeutic index – the ability to kill cancer cells while sparing healthy ones. This guide focuses on the comparative cytotoxicity of indazole compounds, providing data and methodologies to assess this crucial selectivity.

Comparative Cytotoxicity Analysis

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), the concentration required to inhibit the growth of 50% of a cell population. A lower IC50 value indicates higher potency. To assess selectivity, the IC50 value against a cancer cell line is compared to its IC50 against a normal, non-cancerous cell line. This ratio is known as the Selectivity Index (SI).

Selectivity Index (SI) = IC50 in normal cell line / IC50 in cancer cell line

A higher SI value is desirable, as it indicates a greater selective effect against cancer cells.

Below is a summary of the cytotoxic activity and selectivity of representative indazole derivatives from recent studies.

Compound Class	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)	Reference
Indazole-Thiadiazole Hybrids	A549 (Lung Carcinoma)	1.96	Beas-2B (Normal Lung)	>100	>51.0
MCF-7 (Breast Adenocarcinoma)	2.45	Beas-2B (Normal Lung)	>100	>40.8
3-Substituted Indazole Derivatives	HCT116 (Colon Carcinoma)	0.87	MRC-5 (Normal Lung Fibroblast)	13.6	15.6
HeLa (Cervical Carcinoma)	1.21	MRC-5 (Normal Lung Fibroblast)	13.6	11.2
Indazole-Chalcone Conjugates	HepG2 (Hepatocellular Carcinoma)	5.21	WRL-68 (Normal Liver)	45.62	8.76
PC-3 (Prostate Cancer)	7.89	WRL-68 (Normal Liver)	45.62	5.78

Table 1: Comparative cytotoxic activities (IC50 in µM) and selectivity indices (SI) of selected indazole compounds in cancer versus normal cell lines.

As the data indicates, certain indazole derivatives exhibit promising selectivity. For instance, the indazole-thiadiazole hybrids show a significantly higher potency against lung and breast cancer cells compared to normal lung cells. This highlights the potential for developing targeted therapies with reduced side effects.

Mechanisms of Selective Cytotoxicity

The selectivity of indazole compounds can be attributed to several factors, primarily their interaction with molecular targets that are overexpressed or mutated in cancer cells.

Kinase Inhibition

Many indazole derivatives function as ATP-competitive kinase inhibitors. By targeting kinases that are crucial for cancer cell proliferation and survival, such as VEGFR, EGFR, or CDKs, these compounds can halt the cell cycle and induce apoptosis. Normal cells, with their lower proliferation rate and intact cell cycle checkpoints, are less susceptible to the effects of these inhibitors.

For example, some 3-substituted indazole derivatives have been shown to induce apoptosis in cancer cells by arresting the cell cycle in the G2/M phase. This is often associated with the inhibition of cyclin-dependent kinases (CDKs) that regulate cell cycle progression.

Figure 1: Simplified diagram illustrating how an indazole-based CDK inhibitor can selectively induce apoptosis in cancer cells by targeting their dysregulated cell cycle machinery, while normal cells with intact checkpoints are less affected.

Induction of Apoptosis

Beyond cell cycle arrest, indazole compounds can trigger programmed cell death (apoptosis) through various signaling pathways. Studies have shown that some derivatives can increase the levels of the pro-apoptotic protein Bax and decrease the levels of the anti-apoptotic protein Bcl-2, leading to the activation of caspases and subsequent cell death. This targeted induction of apoptosis is a hallmark of effective cancer therapies.

Experimental Protocols for Assessing Selective Cytotoxicity

To ensure the reliability and reproducibility of cytotoxicity data, standardized and well-controlled assays are essential. The Sulforhodamine B (SRB) assay is a widely used method for determining cell density, based on the measurement of cellular protein content.

Sulforhodamine B (SRB) Assay Protocol

This protocol provides a step-by-step guide for performing an SRB assay to determine the IC50 of a test compound.

Figure 2: Workflow diagram of the Sulforhodamine B (SRB) assay for cytotoxicity testing.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest exponentially growing cells (both cancer and normal cell lines in separate plates).

  • Plate cells into 96-well flat-bottom microtiter plates at an optimized density (e.g., 5,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the indazole test compound in the appropriate cell culture medium.

  • Remove the medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plates for a further 48 to 72 hours.

• Cell Fixation:

  • After incubation, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well (final concentration 10% TCA).

  • Incubate for 1 hour at 4°C.

  • Wash the plates five times with slow-running tap water to remove TCA, excess medium, and dead cells. Air dry the plates completely.

• Staining and Measurement:

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

  • Stain for 30 minutes at room temperature.

  • Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Shake the plates for 10 minutes on a mechanical shaker.

  • Measure the absorbance (optical density) at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell survival using the following formula: % Survival = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell survival against the compound concentration and determine the IC50 value using non-linear regression analysis.

Trustworthiness of the Protocol: This protocol incorporates several self-validating steps. The inclusion of vehicle controls ensures that the solvent used to dissolve the compound does not have a cytotoxic effect. A positive control with a known cytotoxic agent validates the assay's sensitivity. Furthermore, the fixation step with TCA ensures that the staining is proportional to the total protein mass of the viable cell population at the end of the incubation period.

Conclusion and Future Perspectives

The indazole scaffold continues to be a fertile ground for the discovery of novel anticancer agents. The research highlighted in this guide demonstrates that indazole derivatives can be designed to exhibit significant selective cytotoxicity against cancer cells. The key to advancing these compounds towards clinical application lies in a thorough understanding of their mechanisms of action and a rigorous assessment of their selectivity profile.

Future research should focus on:

• Expanding the scope of normal cell lines: Testing against a wider panel of normal cells from different tissues will provide a more comprehensive safety profile.

• In vivo studies: Promising candidates with high selectivity indices should be advanced to animal models to evaluate their efficacy and toxicity in a whole-organism context.

• Target deconvolution: Identifying the specific molecular targets of novel indazole compounds will facilitate rational drug design and the development of more potent and selective inhibitors.

By combining insightful chemical design with robust biological evaluation, the full therapeutic potential of indazole compounds in oncology can be realized.

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